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Compound of Interest

Compound Name: JNJ-17203212

Cat. No.: B1673000

For immediate reference, treat INJ-17203212 as a toxic hazardous chemical waste. All
disposal procedures must comply with local, state, and federal regulations. Consult your
institution's Environmental Health and Safety (EHS) department for specific guidance.

This document provides essential safety and logistical information for the proper disposal of
JNJ-17203212, a potent and selective TRPV1 antagonist. The following procedures are
designed for researchers, scientists, and drug development professionals to ensure safe
handling and environmental protection.

Hazard Identification and Safety Summary

Based on available Safety Data Sheets (SDS), JNJ-17203212 is classified with the following
hazards:

o Acute Toxicity, Oral (Category 3): Toxic if swallowed.[1][2]
» Serious Eye Irritation (Category 2A/2): Causes serious eye irritation.[1][2]

Appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety
goggles, and a lab coat, must be worn when handling this compound.[2] All handling should be
performed in a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Protocol
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The disposal of INJ-17203212 and its contaminated materials must be managed through your
institution's hazardous waste program.

o Waste Segregation:

o Collect waste JNJ-17203212, including expired or unused material, and any materials
contaminated with it (e.g., pipette tips, weighing boats, absorbent paper) separately from
non-hazardous trash and other chemical waste streams.

o Specifically, this waste should be categorized as a halogenated organic compound. It is
crucial to segregate it from incompatible materials such as strong oxidizing agents and
acids.[3][4]

e Containerization:

o Use a designated, leak-proof, and clearly labeled hazardous waste container. The
container must be compatible with the chemical; high-density polyethylene or glass is
generally suitable.[5]

o The container must be kept securely sealed, except when adding waste.[3][6]
e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "JNJ-
17203212," and the CAS Number "821768-06-3."

o Indicate the associated hazards (e.g., "Toxic," "Irritant”).
o Storage:

o Store the sealed waste container in a designated and secure Satellite Accumulation Area
(SAA) within the laboratory.[6][7]

o The storage area should be cool, dry, and well-ventilated, away from heat sources and
incompatible chemicals.[3]

e Disposal Request:
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o Once the waste container is full or ready for disposal according to your lab's procedures,
contact your institution's EHS department to arrange for pickup.

o Under no circumstances should JNJ-17203212 be disposed of down the drain or in the
regular trash.[8][9]

o Decontamination of Empty Containers:

o Empty containers that held JINJ-17203212 must be treated as hazardous waste unless
properly decontaminated.[8]

o For containers that held acutely hazardous waste, triple rinsing with a suitable solvent
(such as ethanol or DMSO, in which INJ-17203212 is soluble) is a common practice. The
rinsate must be collected and disposed of as hazardous waste.[8] Consult your EHS office
for specific decontamination procedures.

Quantitative Data and Chemical Properties

The following table summarizes key quantitative data for INJ-17203212 relevant to handling

and disposal.

Property Value Source

Molecular Formula C17H15FsNs0 [71[9]]10]

Molecular Weight 419.32 g/mol [7119][10]

CAS Number 821768-06-3 [2][10]
Acute Toxicity (Oral), Category

Hazard Classification 3; Serious Eye Irritation, [11[2]
Category 2A

N Soluble to 100 mM in DMSO

Solubility [7][10]
and ethanol
+4°C or 2-8°C for long-term

Storage Temperature [2][10]

storage
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Experimental Protocols

Specific experimental protocols for the chemical neutralization or deactivation of INJ-
17203212 for disposal are not publicly available. The standard and required procedure is
disposal via a licensed hazardous waste management facility, which will typically employ high-
temperature incineration.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of JNJ-
17203212.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1673000?utm_src=pdf-body
https://www.benchchem.com/product/b1673000?utm_src=pdf-body
https://www.benchchem.com/product/b1673000?utm_src=pdf-body
https://www.benchchem.com/product/b1673000?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

JNJ-17203212 Disposal Workflow

JNJ-17203212 Disposal Workflow

Spill Occurs

JNJ-17203212 Disposal Workflow

Consult SDS and
Institutional Spill Protocol

Start: INJ-17203212 Waste Generated

Wear Appropriate PPE

(Gloves, Goggles, Lab Coat) Clean with Absorbent Material

Segregate as Halogenated

Organic Hazardous Waste Collect Contaminated Material

Place in Labeled,
Compatible, Sealed Container

Store in Designated
Satellite Accumulation Area

Contact EHS for Pickup
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to EHS for Final Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of INJ-17203212 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of INJ-17203212: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673000#jnj-17203212-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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